Cas no 1803812-96-5 (4-Dimethylamino-3-(trifluoromethoxy)mandelic acid)

• Product Name: 4-Dimethylamino-3-(trifluoromethoxy)mandelic acid
• CAS No: 1803812-96-5
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4939206
• Update Time: 2025-05-24

4-Dimethylamino-3-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Dimethylamino-3-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C11H12F3NO4/c1-15(2)7-4-3-6(9(16)10(17)18)5-8(7)19-11(12,13)14/h3-5,9,16H,1-2H3,(H,17,18)
• InChI Key： QYKQDUMTSZCBRD-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1N(C)C)C(C(=O)O)O)(F)F

Computed Properties

• Exact Mass: 279.07184235 g/mol
• Monoisotopic Mass: 279.07184235 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70
• Molecular Weight: 279.21

Additional information on 4-Dimethylamino-3-(trifluoromethoxy)mandelic acid

Introduction to 4-Dimethylamino-3-(trifluoromethoxy)mandelic Acid (CAS No. 1803812-96-5) in Modern Chemical and Pharmaceutical Research

4-Dimethylamino-3-(trifluoromethoxy)mandelic acid, identified by its Chemical Abstracts Service (CAS) number 1803812-96-5, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical innovation. This molecule, characterized by its structural complexity and functional groups, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both dimethylamino and trifluoromethoxy substituents imparts unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The dimethylamino group, an N-substituent that enhances the basicity of the molecule, plays a crucial role in modulating its pharmacokinetic behavior. This feature is particularly relevant in the design of bioactive molecules where charge distribution and solubility are critical factors. On the other hand, the trifluoromethoxy group introduces a strong electron-withdrawing effect, which can influence the reactivity and metabolic stability of the compound. Such structural attributes make 4-Dimethylamino-3-(trifluoromethoxy)mandelic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing emphasis on the development of fluorinated compounds in pharmaceutical research. The incorporation of fluorine atoms into molecular structures has been shown to enhance binding affinity, metabolic stability, and overall bioavailability of drug candidates. The trifluoromethoxy moiety in 4-Dimethylamino-3-(trifluoromethoxy)mandelic acid aligns with this trend, as it is known to improve the lipophilicity and binding interactions with biological targets. This has led to increased interest in exploring its potential as an intermediate in the synthesis of next-generation therapeutics.

One of the most compelling aspects of 4-Dimethylamino-3-(trifluoromethoxy)mandelic acid is its versatility as a building block in organic synthesis. Its mandelic acid core provides a ready platform for further functionalization, allowing chemists to tailor its properties for specific applications. For instance, derivatives of this compound have been investigated for their role in developing protease inhibitors, which are essential in treating various inflammatory and infectious diseases. The combination of the dimethylamino and trifluoromethoxy groups offers a balance between reactivity and stability, making it an ideal candidate for such modifications.

Recent studies have also highlighted the potential of 4-Dimethylamino-3-(trifluoromethoxy)mandelic acid in addressing unmet medical needs. Researchers have been exploring its utility in designing small-molecule drugs that target elusive biological pathways. For example, its structural features have been leveraged to develop compounds with enhanced efficacy against certain types of cancer by inhibiting key enzymes involved in tumor growth. The ability to fine-tune its chemical properties through strategic modifications has positioned this compound as a cornerstone in drug discovery initiatives.

The synthesis of 4-Dimethylamino-3-(trifluoromethoxy)mandelic acid itself is a testament to the advancements in synthetic methodologies. Modern techniques such as fluorochemical reactions and transition-metal-catalyzed processes have enabled the efficient preparation of complex fluorinated molecules like this one. These synthetic strategies not only improve yield but also enhance scalability, which is crucial for industrial applications. The growing sophistication of these methods has made it feasible to explore more intricate derivatives of this compound, further expanding its potential applications.

In conclusion, 4-Dimethylamino-3-(trifluoromethoxy)mandelic acid (CAS No. 1803812-96-5) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a valuable asset for drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in developing innovative treatments for various diseases. The ongoing exploration of its derivatives and synthetic pathways underscores its importance as a cornerstone in modern medicinal chemistry.